Cas no 946230-73-5 (2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• CAS No: 946230-73-5
• MF: C₁₉H₂₃ClN₄O₂
• MW: 374.864523172379
• CID: 6521686
• Update Time: 2025-10-30

2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• Ethanone, 2-(4-chlorophenyl)-1-[4-(6-ethoxy-2-methyl-4-pyrimidinyl)-1-piperazinyl]-

• Inchi： 1S/C19H23ClN4O2/c1-3-26-18-13-17(21-14(2)22-18)23-8-10-24(11-9-23)19(25)12-15-4-6-16(20)7-5-15/h4-7,13H,3,8-12H2,1-2H3
• InChI Key： NSHQVSBBFBWDCN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2C=C(OCC)N=C(C)N=2)CC1)CC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 579.3±50.0 °C(Predicted)
• pka: 6.57±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one

Professional Introduction to Compound with CAS No. 946230-73-5 and Product Name: 2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one

The compound identified by the CAS number 946230-73-5 and the product name 2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly its piperazine and pyrimidine moieties, make it a promising candidate for further investigation in various biological assays.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological and cardiovascular diseases. The presence of a chlorophenyl group in the molecular structure suggests potential interactions with specific enzymes or receptors, which could be exploited for therapeutic purposes. Furthermore, the 6-ethoxy-2-methylpyrimidin-4-yl substituent adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Current research in the field of medicinal chemistry has emphasized the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The compound in question has been synthesized and characterized using state-of-the-art techniques, ensuring its purity and stability for subsequent biological testing. Preliminary studies have indicated that this molecule exhibits interesting pharmacological properties, making it a valuable tool for researchers exploring new therapeutic strategies.

The piperazine core is a well-known pharmacophore in drug discovery, frequently found in medications targeting central nervous system disorders. Its ability to interact with a wide range of biological targets makes it an attractive scaffold for medicinal chemists. In particular, the 4-chlorophenyl group attached to the piperazine ring may enhance binding affinity by introducing hydrophobic interactions and electronic effects that are critical for receptor recognition.

Another key feature of this compound is the 6-ethoxy-2-methylpyrimidin-4-yl moiety, which has been shown to influence both the metabolic stability and solubility of small molecules. This substituent is particularly relevant in the context of drug development, as it can help optimize pharmacokinetic profiles, thereby improving therapeutic efficacy. The ethoxy group introduces polarity, while the methyl group provides steric bulk, both of which can be fine-tuned to achieve desired biological activity.

Recent advancements in high-throughput screening (HTS) have enabled researchers to rapidly evaluate large libraries of compounds for their biological activity. The compound under discussion has been subjected to various HTS campaigns aimed at identifying potential leads for drug development. Initial results suggest that it interacts with several targets of interest, including enzymes and receptors involved in inflammation and pain signaling.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular framework to explore different pharmacological profiles.

In conclusion, the compound with CAS No. 946230-73-5 and product name 2-(4-chlorophenyl)-1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an important role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.